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molecular formula C14H24O3 B8538617 8-Cyclohexyl-1,4-dioxaspiro[4.5]decan-8-ol

8-Cyclohexyl-1,4-dioxaspiro[4.5]decan-8-ol

Cat. No. B8538617
M. Wt: 240.34 g/mol
InChI Key: UTMGPECOUJTQOW-UHFFFAOYSA-N
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Patent
US08691828B2

Procedure details

To a solution of 1,4-dioxaspiro[4.5]decan-8-one (5.00 g, 24.0 mmol) in THF (100 mL) was dropwise added cyclohexylmagnesium chloride (2.0 M in diethyl ether, 24.0 mL, 48.0 mmol) at −78° C. over 10 min. The mixture was stirred at 0° C. for 1.5 h, and then quenched with aqueous NH4Cl (100 mL). The layers were separated, and the aqueous layer was extracted with EtOAc (50 mL). The combined organic layers were washed with brine (20 mL), dried over Na2SO4 and concentrated under reduced pressure. The residue was purified by column chromatography (Purif, silica gel, hexane to 70:30 hexane/EtOAc) to give crude 8-cyclohexyl-1,4-dioxaspiro[4.5]decan-8-ol as a colorless solid. To a solution of crude 8-cyclohexyl-1,4-dioxaspiro[4.5]decan-8-ol (<24.0 mmol) in THF (45 mL) was added 3 M HCl (15 mL). The mixture was stirred at room temperature for 4 h, and then poured into EtOAc (50 mL) and aqueous NaHCO3 (50 mL). The aqueous layer was extracted with EtOAc (20 mL×2). The combined organic layers were washed with brine (15 mL), dried over Na2SO4 and concentrated under reduced pressure. The residue was purified by column chromatography (Purif, silica gel hexane to 70:30 hexane/EtOAc) to give the title compound (2.34 g, 37%) as a colorless solid:
Name
1,4-dioxaspiro[4.5]decan-8-one
Quantity
5 g
Type
reactant
Reaction Step One
Name
cyclohexylmagnesium chloride
Quantity
24 mL
Type
reactant
Reaction Step Two
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
8-cyclohexyl-1,4-dioxaspiro[4.5]decan-8-ol

Identifiers

REACTION_CXSMILES
[O:1]1[C:5]2([CH2:10][CH2:9][C:8](=[O:11])[CH2:7][CH2:6]2)[O:4][CH2:3][CH2:2]1.[CH:12]1([Mg]Cl)[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1>C1COCC1>[CH:12]1([C:8]2([OH:11])[CH2:7][CH2:6][C:5]3([O:4][CH2:3][CH2:2][O:1]3)[CH2:10][CH2:9]2)[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1

Inputs

Step One
Name
1,4-dioxaspiro[4.5]decan-8-one
Quantity
5 g
Type
reactant
Smiles
O1CCOC12CCC(CC2)=O
Step Two
Name
cyclohexylmagnesium chloride
Quantity
24 mL
Type
reactant
Smiles
C1(CCCCC1)[Mg]Cl
Step Three
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 0° C. for 1.5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at −78° C.
CUSTOM
Type
CUSTOM
Details
over 10 min
Duration
10 min
CUSTOM
Type
CUSTOM
Details
quenched with aqueous NH4Cl (100 mL)
CUSTOM
Type
CUSTOM
Details
The layers were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with EtOAc (50 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with brine (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (Purif, silica gel, hexane to 70:30 hexane/EtOAc)

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
8-cyclohexyl-1,4-dioxaspiro[4.5]decan-8-ol
Type
product
Smiles
C1(CCCCC1)C1(CCC2(OCCO2)CC1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.